(5E)-5-{5-bromo-2-[(3-methylbenzyl)oxy]benzylidene}-3-(prop-2-yn-1-yl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-5-[[5-bromo-2-[(3-methylphenyl)methoxy]phenyl]methylidene]-3-prop-2-ynyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H16BrNO3S/c1-3-9-23-20(24)19(27-21(23)25)12-16-11-17(22)7-8-18(16)26-13-15-6-4-5-14(2)10-15/h1,4-8,10-12H,9,13H2,2H3/b19-12+
• InChI Key: KHDQWVJXNZMYPA-XDHOZWIPSA-N
• Canonical SMILES: CC1=CC(=CC=C1)COC2=C(C=C(C=C2)Br)C=C3C(=O)N(C(=O)S3)CC#C
• Isomeric SMILES: CC1=CC(=CC=C1)COC2=C(C=C(C=C2)Br)/C=C/3\C(=O)N(C(=O)S3)CC#C
• Molecular Formula: C21H16BrNO3S
• Molecular Weight: 442.3 g/mol

Description

The compound (5E)-5-{5-bromo-2-[(3-methylbenzyl)oxy]benzylidene}-3-(prop-2-yn-1-yl)-1,3-thiazolidine-2,4-dione is a synthetic organic molecule that belongs to the class of thiazolidinediones This compound is characterized by its complex structure, which includes a thiazolidine ring, a brominated benzylidene group, and a propynyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-5-{5-bromo-2-[(3-methylbenzyl)oxy]benzylidene}-3-(prop-2-yn-1-yl)-1,3-thiazolidine-2,4-dione typically involves a multi-step process. One common synthetic route includes the following steps:

Formation of the Thiazolidine Ring: The thiazolidine ring is formed by the reaction of a suitable amine with a thiocarbonyl compound under acidic conditions.

Bromination: The benzylidene group is brominated using bromine or a brominating agent such as N-bromosuccinimide (NBS) in an organic solvent like dichloromethane.

Alkylation: The propynyl group is introduced through an alkylation reaction using a propargyl halide in the presence of a base such as potassium carbonate.

Final Assembly: The final compound is assembled by coupling the brominated benzylidene intermediate with the thiazolidine ring under basic conditions, often using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

(5E)-5-{5-bromo-2-[(3-methylbenzyl)oxy]benzylidene}-3-(prop-2-yn-1-yl)-1,3-thiazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of the bromine atom or the alkyne group.

Substitution: Nucleophilic substitution reactions can occur at the bromine atom, where nucleophiles such as thiols or amines replace the bromine.

Coupling Reactions: The compound can participate in palladium-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira couplings, to form more complex molecules.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution, hydrogen peroxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Thiols or amines in the presence of a base like triethylamine.

Coupling: Palladium catalysts, phosphine ligands, and bases like potassium carbonate in organic solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, reduction may produce dehalogenated or hydrogenated products, and substitution can result in various substituted derivatives.

Scientific Research Applications

Chemistry

In chemistry, (5E)-5-{5-bromo-2-[(3-methylbenzyl)oxy]benzylidene}-3-(prop-2-yn-1-yl)-1,3-thiazolidine-2,4-dione is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. Its interactions with biological macromolecules, such as proteins and nucleic acids, are of particular interest. Researchers investigate its potential as an inhibitor or activator of specific biological pathways.

Medicine

In medicine, (5E)-5-{5-bromo-2-[(3-methylbenzyl)oxy]benzylidene}-3-(prop-2-yn-1-yl)-1,3-thiazolidine-2,4-dione is explored for its potential therapeutic applications. Its ability to modulate biological pathways makes it a candidate for drug development, particularly in the treatment of diseases such as cancer, diabetes, and inflammatory disorders.

Industry

In industry, this compound is used in the development of new materials and chemical processes. Its unique chemical properties make it suitable for applications in the production of polymers, coatings, and other advanced materials.

Mechanism of Action

The mechanism of action of (5E)-5-{5-bromo-2-[(3-methylbenzyl)oxy]benzylidene}-3-(prop-2-yn-1-yl)-1,3-thiazolidine-2,4-dione involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in key biological pathways. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation.

Molecular Targets and Pathways

Enzymes: The compound may inhibit or activate enzymes involved in metabolic pathways, affecting the overall metabolic balance.

Receptors: It can bind to receptors on the cell surface, modulating signal transduction pathways and influencing cellular responses.

Proteins: Interaction with intracellular proteins can affect various cellular processes, such as gene expression, cell division, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

Thiazolidinediones: Other thiazolidinediones, such as pioglitazone and rosiglitazone, share a similar core structure but differ in their substituents.

Benzylidene Derivatives: Compounds with benzylidene groups, such as benzylideneacetone, have structural similarities but different functional groups.

Brominated Compounds: Brominated organic molecules, like bromobenzene, have similar